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Introduction
AS2863619 is a potent and orally active inhibitor of cyclin-dependent kinase 8 (CDK8) and

CDK19. In the context of autoimmune and inflammatory diseases, AS2863619 has

demonstrated significant therapeutic potential by promoting the conversion of conventional T

cells (Tconv) into regulatory T cells (Tregs) that express the key transcription factor Foxp3. This

induction of Tregs is crucial for suppressing aberrant immune responses that characterize

autoimmune disorders. Mechanistically, AS2863619 enhances the activity of STAT5, a critical

signaling molecule for Treg development, in a manner that is independent of TGF-β but reliant

on IL-2 and T-cell receptor (TCR) stimulation.[1][2]

These application notes provide a comprehensive overview of the use of AS2863619 in

preclinical autoimmune models, including detailed protocols for its oral administration, relevant

quantitative data, and visualization of the key signaling pathway and experimental workflows.

Data Presentation
In Vitro Potency of AS2863619

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b605613?utm_src=pdf-interest
https://www.benchchem.com/product/b605613?utm_src=pdf-body
https://www.benchchem.com/product/b605613?utm_src=pdf-body
https://www.benchchem.com/product/b605613?utm_src=pdf-body
https://www.immune-system-research.com/2019/11/28/as2863619-a-foxp3-inducer-is-an-orally-active-cdk8-19-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7109022/
https://www.benchchem.com/product/b605613?utm_src=pdf-body
https://www.benchchem.com/product/b605613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target IC₅₀ (nM)

CDK8 0.61

CDK19 4.28

IC₅₀ values represent the concentration of AS2863619 required to inhibit 50% of the kinase

activity.[1]

In Vivo Efficacy of Oral AS2863619 in a Contact
Hypersensitivity Model

Animal Model
Treatment
Group

Dosage
Dosing
Schedule

Outcome

DNFB-induced

Contact

Hypersensitivity

(Mice)

Vehicle - Daily for 2 weeks

Standard

inflammatory

response

AS2863619 30 mg/kg Daily for 2 weeks

Reduced

inflammatory cell

infiltration and

decreased IFN-

γ⁺ cells

DNFB: 2,4-dinitrofluorobenzene; IFN-γ: Interferon-gamma.[1]

Signaling Pathway
The mechanism of action of AS2863619 involves the modulation of the STAT5 signaling

pathway, leading to the induction of Foxp3 expression.
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AS2863619 Action
STAT5 Activation Treg Induction

AS2863619 CDK8/CDK19
Inhibits

STAT5

Prevents Serine
Phosphorylation

pSTAT5 (Tyrosine)

Promotes Tyrosine
Phosphorylation Foxp3 Gene

Expression
Induces Regulatory T cell (Treg)

Differentiation
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EAE Induction

Treatment

Monitoring & Analysis

Day 0:
Immunization with MOG₃₅₋₅₅ in CFA

Day 0:
Pertussis Toxin (i.p.)

Day 2:
Pertussis Toxin (i.p.)

Initiate Oral Gavage
(e.g., Day 3 post-immunization)

AS2863619 Group
(e.g., 30 mg/kg, daily)

Vehicle Control Group
(daily)

Daily Clinical Scoring
(starting Day 7)

Endpoint Analysis:
- Histology (CNS)

- Flow Cytometry (Treg)
- Cytokine profiling
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Sensitization Phase

Treatment

Elicitation & Measurement

Day 0:
Sensitize with DNFB on

shaved abdomen

Initiate Oral Gavage
(e.g., Day 1 post-sensitization)

AS2863619 Group
(30 mg/kg, daily)

Vehicle Control Group
(daily)

Day 5:
Challenge with DNFB

on the ear

24h Post-Challenge:
- Measure ear swelling

- Endpoint Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Oral Administration
of AS2863619 in Autoimmune Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605613#oral-administration-of-as2863619-in-
autoimmune-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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